Cas no 2171186-84-6 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid)

• Product Name: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid
• CAS No: 2171186-84-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5858481
• PubChem ID: 165802347
• Update Time: 2025-07-18

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid
• (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3,3-dimethylbutanoic acid
• 2171186-84-6
• EN300-1489909

• Inchi： 1S/C26H32N2O5/c1-15(2)21(23(29)28-22(24(30)31)26(3,4)5)27-25(32)33-14-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,15,20-22H,14H2,1-5H3,(H,27,32)(H,28,29)(H,30,31)/t21-,22-/m1/s1
• InChI Key： PGVOKQPDPMCAQI-FGZHOGPDSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](C(=O)O)C(C)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid

Introduction to Compound CAS No. 2171186-84-6: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid (CAS No. 2171186-84-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid moiety, and a unique side chain. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely used reagent in peptide synthesis due to its ease of removal under mild conditions. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids. The presence of the Fmoc group in (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid highlights its potential as a building block for complex peptide structures.

The amino acid moiety in this compound is derived from a modified version of leucine, specifically (2R)-2-amino-3-methylbutanoic acid. Leucine is an essential amino acid that plays a crucial role in protein synthesis and metabolism. The modification of leucine with the Fmoc group and the addition of a unique side chain (3,3-dimethylbutanoic acid) significantly alters its properties, making it suitable for specific applications in drug design and development.

The side chain, 3,3-dimethylbutanoic acid, adds additional complexity to the molecule. This side chain can influence the compound's solubility, stability, and biological activity. The presence of the dimethyl groups can enhance the lipophilicity of the molecule, which is often beneficial for improving cell membrane permeability and bioavailability. These properties are crucial for designing drugs that need to cross biological barriers effectively.

Recent studies have explored the potential applications of compounds similar to (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that CAS No. 2171186-84-6 could be a promising lead compound for further investigation in these areas.

In addition to its potential therapeutic applications, (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid has been studied for its use in chemical biology research. The compound's unique structure makes it an excellent tool for probing protein-protein interactions and understanding cellular processes at the molecular level. For example, researchers have used similar compounds to study the binding interactions between specific proteins and their ligands, providing valuable insights into disease mechanisms.

The synthesis of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid involves several steps, including the protection of amino groups with Fmoc, the coupling of amino acids using coupling reagents such as HATU or EDC·HCl, and the final deprotection step to remove the Fmoc group. The efficiency and purity of these synthetic steps are critical for obtaining high-quality material suitable for further studies.

In conclusion, CAS No. 2171186-84-6: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3,3-dimethylbutanoic acid is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for developing novel therapeutic agents and advancing our understanding of biological processes at the molecular level. Ongoing research continues to uncover new applications and insights into this fascinating compound.